Cas no 1353968-95-2 ([Cyclopropyl-(1-methyl-pyrrolidin-3-yl)-amino]-acetic acid)

• Product Name: [Cyclopropyl-(1-methyl-pyrrolidin-3-yl)-amino]-acetic acid
• CAS No: 1353968-95-2
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 2160606
• Update Time: 2025-05-23

[Cyclopropyl-(1-methyl-pyrrolidin-3-yl)-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [Cyclopropyl-(1-methyl-pyrrolidin-3-yl)-amino]-acetic acid
• 2-(Cyclopropyl(1-methylpyrrolidin-3-yl)amino)acetic acid
• (S)-2-(Cyclopropyl(1-methylpyrrolidin-3-yl)amino)acetic acid
• (R)-2-(Cyclopropyl(1-methylpyrrolidin-3-yl)amino)acetic acid
• AM93639
• [Cyclopropyl-(1-methylpyrrolidin-3-yl)amino]acetic acid

• Inchi： 1S/C10H18N2O2/c1-11-5-4-9(6-11)12(7-10(13)14)8-2-3-8/h8-9H,2-7H2,1H3,(H,13,14)
• InChI Key： KLQOUAQSIFUAKE-UHFFFAOYSA-N
• SMILES： OC(CN(C1CN(C)CC1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 228
• Topological Polar Surface Area: 43.8

Additional information on [Cyclopropyl-(1-methyl-pyrrolidin-3-yl)-amino]-acetic acid

Comprehensive Overview of [Cyclopropyl-(1-methyl-pyrrolidin-3-yl)-amino]-acetic acid (CAS No. 1353968-95-2)

[Cyclopropyl-(1-methyl-pyrrolidin-3-yl)-amino]-acetic acid (CAS No. 1353968-95-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a cyclopropyl group attached to a 1-methyl-pyrrolidin-3-yl moiety, which is further linked to an acetic acid backbone. Such a configuration makes it a promising candidate for drug discovery, particularly in the development of novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for innovative small molecules like [Cyclopropyl-(1-methyl-pyrrolidin-3-yl)-amino]-acetic acid has surged, driven by advancements in precision medicine and personalized therapies. Researchers are particularly interested in its potential as a modulator of neurotransmitter systems, given its structural resemblance to known bioactive compounds. The cyclopropyl ring, for instance, is often associated with enhanced metabolic stability, while the pyrrolidine scaffold is a common motif in drugs affecting the central nervous system.

From a synthetic chemistry perspective, CAS No. 1353968-95-2 presents intriguing challenges and opportunities. Its synthesis typically involves multi-step reactions, including amine alkylation and carboxylic acid functionalization, which require careful optimization to achieve high yields and purity. The compound’s chiral centers also make it a subject of interest for stereoselective synthesis, a hot topic in modern organic chemistry. These attributes align with the growing focus on green chemistry and sustainable synthesis methods, which are frequently searched by professionals in the field.

The pharmacological potential of [Cyclopropyl-(1-methyl-pyrrolidin-3-yl)-amino]-acetic acid extends to its possible role in addressing neurodegenerative diseases, such as Alzheimer’s and Parkinson’s. Its ability to interact with G-protein-coupled receptors (GPCRs) and ion channels has been hypothesized, though detailed mechanistic studies are still underway. This aligns with the broader trend of targeting orphan receptors and unexplored pathways in drug development—a recurring theme in scientific literature and AI-driven research queries.

Another area of interest is the compound’s physicochemical properties, including its solubility, logP, and pKa values, which are critical for bioavailability and formulation development. These parameters are often searched by medicinal chemists and pharmacokinetics experts, reflecting the compound’s relevance in preclinical studies. Additionally, its stability under various pH conditions and thermal stress is a key consideration for industrial-scale production, a topic frequently explored in pharmaceutical manufacturing forums.

In the context of patent landscapes and intellectual property, CAS No. 1353968-95-2 has been referenced in several applications related to neuromodulators and enzyme inhibitors. This underscores its commercial viability and the competitive nature of research in this niche. Companies and academic institutions are actively investigating derivatives of this compound to expand their drug pipelines, a trend mirrored in the increasing number of related publications and conference presentations.

To summarize, [Cyclopropyl-(1-methyl-pyrrolidin-3-yl)-amino]-acetic acid represents a fascinating intersection of chemistry, biology, and medicine. Its structural complexity, combined with its potential therapeutic applications, makes it a standout subject for ongoing research. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in discussions about next-generation therapeutics and innovative drug design.